Cas no 1228666-31-6 (1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone)

• Product Name: 1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone
• CAS No: 1228666-31-6
• MF: C₁₂H₁₅NO₂Si
• MW: 233.338504076004
• MDL: MFCD16628266
• CID: 1072201
• PubChem ID: 329772201
• Update Time: 2025-05-23

1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone
• 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)ethanone
• 1-[2-(trimethylsilyl)furo[3,2-b]pyridin-6-yl]ethanone
• A-6267
• AC1Q1JZD
• AG-L-58058
• CTK5J9836
• MolPort-015-157-300
• DTXSID10678451
• 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)ethanone, AldrichCPR
• 1228666-31-6
• MFCD16628266
• 1-(2-trimethylsilylfuro[3,2-b]pyridin-6-yl)ethanone
• AKOS015840110
• 1-[2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl]ethan-1-one
• BS-42617
• 1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone

• MDL： MFCD16628266
• Inchi： 1S/C12H15NO2Si/c1-8(14)9-5-11-10(13-7-9)6-12(15-11)16(2,3)4/h5-7H,1-4H3
• InChI Key： PQSVBIPUESNCDX-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1=CC2=C(C=C(C(C)=O)C=N2)O1

Computed Properties

• Exact Mass: 233.087205256g/mol
• Monoisotopic Mass: 233.087205256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-(2-(Trimethylsilyl)furo3,2-bpyridin-6-yl)-ethanone

Professional Introduction to Compound with CAS No 1228666-31-6 and Product Name: 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone

The compound with the CAS number 1228666-31-6 and the product name 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, featuring a complex fused heterocyclic structure, has garnered attention due to its unique chemical properties and potential applications in drug discovery. The presence of a trimethylsilyl group and a furo[3,2-b]pyridine core makes it a versatile scaffold for developing novel therapeutic agents.

Recent studies have highlighted the importance of furo[3,2-b]pyridine derivatives in medicinal chemistry. These heterocycles exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The trimethylsilyl substituent in this compound enhances its stability and reactivity, making it an attractive candidate for further functionalization. This dual functionality has opened up new avenues for designing molecules that can interact with biological targets in a highly specific manner.

In the context of drug development, the 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone structure offers several advantages. The furo[3,2-b]pyridine moiety is known to exhibit strong binding affinity to various enzymes and receptors, which is crucial for developing effective drugs. Additionally, the trimethylsilyl group can be selectively removed under specific conditions, allowing for the introduction of different functional groups at the reactive sites. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

One of the most exciting applications of this compound is in the development of targeted therapies for cancer. Recent research has demonstrated that furo[3,2-b]pyridine derivatives can inhibit key enzymes involved in tumor growth and progression. For instance, studies have shown that certain analogs of this compound can block the activity of kinases, which are critical for cell signaling pathways that drive cancer cell proliferation. The 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone structure has been found to exhibit potent kinase inhibition properties, making it a promising lead compound for further development.

Another area where this compound shows great potential is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. The unique chemical scaffold of 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone allows it to interact with inflammatory mediators and modulate immune responses. Preliminary studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This mechanism of action makes it a candidate for developing novel anti-inflammatory drugs.

The synthesis of 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone involves multi-step organic reactions that highlight the expertise required in synthetic chemistry. The introduction of the furo[3,2-b]pyridine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, the attachment of the trimethylsilyl group demands careful selection of reagents and catalysts to avoid unwanted side reactions. These synthetic challenges underscore the complexity and sophistication involved in developing such advanced chemical entities.

Advances in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets. These simulations have helped researchers predict how changes in the molecular structure can affect its biological activity. By leveraging computational tools, scientists can design optimized derivatives with enhanced potency and selectivity.

The future prospects for 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone are vast. Ongoing research aims to explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious disorders. The versatility of its chemical framework allows for modifications that can tailor its biological effects to specific disease mechanisms. As our understanding of biology and chemistry continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.

In conclusion, the compound with CAS number 1228666-31-6 and product name 1-(2-(Trimethylsilyl)furo[3,2-b]pyridin-6-yl)-ethanone represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structure and promising biological activities make it a valuable asset in drug discovery efforts. With continued research and development, this compound has the potential to lead to novel therapeutic agents that address some of humanity's most pressing health challenges.